Cas no 1351617-61-2 (N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine)

• Product Name: N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine
• CAS No: 1351617-61-2
• MF: C₁₄H₁₆N₈
• MW: 296.33044052124
• CID: 6014668
• PubChem ID: 56764748
• Update Time: 2025-11-07

N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine
• N-(pyridin-2-ylmethyl)-7-pyrrolidin-1-yl-2H-triazolo[4,5-d]pyrimidin-5-amine
• AKOS024533605
• N-[(pyridin-2-yl)methyl]-7-(pyrrolidin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• 1351617-61-2
• N-(pyridin-2-ylmethyl)-7-(pyrrolidin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• F6143-0353
• VU0533360-1

• Inchi： 1S/C14H16N8/c1-2-6-15-10(5-1)9-16-14-17-12-11(19-21-20-12)13(18-14)22-7-3-4-8-22/h1-2,5-6H,3-4,7-9H2,(H2,16,17,18,19,20,21)
• InChI Key： ASYKJXPBVVDHPR-UHFFFAOYSA-N
• SMILES： C1(NCC2=NC=CC=C2)N=C(N2CCCC2)C2=NNN=C2N=1

Computed Properties

• Exact Mass: 296.14979254g/mol
• Monoisotopic Mass: 296.14979254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine

Comprehensive Analysis of N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine (CAS No. 1351617-61-2)

The compound N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine (CAS No. 1351617-61-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine and pyrrolidine moiety, positions it as a promising candidate for drug discovery, particularly in targeting kinase pathways and modulating cellular signaling. Researchers are increasingly exploring its potential in oncology and inflammatory diseases, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in the field revolves around the synthetic pathways and structure-activity relationships (SAR) of such triazolopyrimidine derivatives. The N-(pyridin-2-yl)methyl group in this compound enhances its binding affinity to specific biological targets, while the pyrrolidin-1-yl substituent contributes to improved solubility and metabolic stability. These attributes make it a subject of interest in medicinal chemistry forums and high-throughput screening studies, where optimizing bioavailability is a key focus.

In the context of AI-driven drug design, this compound exemplifies how computational tools can predict interactions with proteins like kinases or G-protein-coupled receptors (GPCRs). Recent publications highlight its role in fragment-based drug discovery (FBDD), a hot topic in cheminformatics. Users often search for "triazolopyrimidine scaffold applications" or "kinase inhibitor design," reflecting the growing demand for innovative small-molecule therapeutics.

From a patent landscape perspective, derivatives of N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine have been filed for use in treating autoimmune disorders and fibrotic diseases. Its mechanism of action often involves allosteric modulation, a trending topic in drug development circles. The compound’s CAS No. 1351617-61-2 is frequently cited in bioactivity databases, underscoring its relevance in hit-to-lead optimization campaigns.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are also gaining traction. Researchers are investigating its logP values and cytochrome P450 interactions, addressing common queries like "how to improve drug-like properties of triazolopyrimidines." Such data is critical for preclinical development, aligning with the industry’s shift toward translational research.

In summary, N-(pyridin-2-yl)methyl-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-amine represents a versatile scaffold with broad applicability in biopharmaceuticals. Its integration into combinatorial chemistry libraries and virtual screening platforms highlights its potential to address unmet medical needs, making it a focal point for both academic and industrial research.